N,N-diethyl-2-(2-ethylsulfonylbenzimidazol-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N,N-diethyl-2-(2-ethylsulfonylbenzimidazol-1-yl)acetamide” is likely an organic compound containing a benzimidazole ring which is a fused benzene and imidazole ring, and it has an acetamide group (a carboxamide derived from acetic acid) and an ethylsulfonyl group attached to it .
Synthesis Analysis
While the exact synthesis process for this specific compound isn’t available, similar compounds are often synthesized through multi-step processes involving nucleophilic substitution reactions, amidation, and other organic chemistry techniques .Scientific Research Applications
Chemical Research
This compound is available from suppliers such as ChemBridge Corporation, ChemDiv, Inc., and Vitas M Chemical Limited . It’s used in chemical research, particularly in the synthesis of new compounds .
Biological Research
The compound has been mentioned in the context of biological research . Specifically, it’s an analog of N,N-Diethyl-2-phenylacetamide, a well-known insect repellent . This suggests that it might have potential applications in the development of new insect repellents .
Proteomics Research
Analogous compounds have been used in proteomics research . While this doesn’t directly indicate the use of “2-[2-(ethanesulfonyl)-1H-1,3-benzodiazol-1-yl]-N,N-diethylacetamide”, it suggests potential applications in this field.
Drug Discovery
The compound “ChemDiv2_004835” has been associated with the Human Angiotensin II Receptor, Type I . This suggests that it could have potential applications in drug discovery, particularly in the development of treatments for conditions related to this receptor .
properties
IUPAC Name |
N,N-diethyl-2-(2-ethylsulfonylbenzimidazol-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O3S/c1-4-17(5-2)14(19)11-18-13-10-8-7-9-12(13)16-15(18)22(20,21)6-3/h7-10H,4-6,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJVXSHZCNLSCKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)CN1C2=CC=CC=C2N=C1S(=O)(=O)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-diethyl-2-(2-ethylsulfonylbenzimidazol-1-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.